Cas no 88355-67-3 ((1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine)

• Product name: (1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine
• CAS No: 88355-67-3
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 1927093
• PubChem ID: 9578109

(1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine Chemical and Physical Properties

Names and Identifiers

• (1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine
• LogP
• (E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine
• N-(2-(4-Benzylphenoxy)ethoxy)propan-1-imine
• 88355-67-3

• Inchi： InChI=1S/C18H21NO2/c1-2-12-19-21-14-13-20-18-10-8-17(9-11-18)15-16-6-4-3-5-7-16/h3-12H,2,13-15H2,1H3/b19-12+
• InChI Key： JQDBBYCUMONZQH-XDHOZWIPSA-N
• SMILES： CCC=NOCCOC1=CC=C(C=C1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 283.157228913Da
• Monoisotopic Mass: 283.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.8Ų
• XLogP3: 4.4